molecular formula C20H23NO2 B8288775 3,3-Diphenyl-4-hydroxymethyl-1-isopropyl-2-pyrrolidinone

3,3-Diphenyl-4-hydroxymethyl-1-isopropyl-2-pyrrolidinone

Cat. No.: B8288775
M. Wt: 309.4 g/mol
InChI Key: KMDKDQXWHWLFKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Diphenyl-4-hydroxymethyl-1-isopropyl-2-pyrrolidinone is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H23NO2

Molecular Weight

309.4 g/mol

IUPAC Name

4-(hydroxymethyl)-3,3-diphenyl-1-propan-2-ylpyrrolidin-2-one

InChI

InChI=1S/C20H23NO2/c1-15(2)21-13-18(14-22)20(19(21)23,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,15,18,22H,13-14H2,1-2H3

InChI Key

KMDKDQXWHWLFKP-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1CC(C(C1=O)(C2=CC=CC=C2)C3=CC=CC=C3)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Fifty-three grams (0.17 mole) of 4,5-dihydro-3,3-diphenyl-4-isopropylaminomethylfuran-2-(3H)one was dissolved in 300 ml. of boiling isooctane and 0.25 g. of 67% sodium hydride added. After refluxing for 6.5 hours an additional 0.25 g. of 57% sodium hydride was added and refluxing was continued overnight. The cooled mixture was filtered and the solid was recrystallized from toluene. The 3,3-diphenyl-4-hydroxymethyl-1-isopropyl-2-pyrrolidinone weighed 42 g. (80%) and melted at 159°-161° C. Analysis: Calcd. for C20H23NO2 : C, 77.64; H, 7.49; N, 4.53. Found: C, 77.71; H, 7.52; N, 4.37.
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4,5-dihydro-3,3-diphenyl-4-isopropylaminomethylfuran-2-(3H)one
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